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Compound of Interest

Compound Name:
2-(Azidomethyl)-1-methoxy-4-

nitrobenzene

CAS No.: 1152844-08-0

Cat. No.: B1462087

Get Quote

CAS Registry Number: 3913-23-3 (Precursor Bromide); Azide derivative often unassigned in

public databases, derived from precursor. Target Structure: C₈H₈N₄O₃ Molecular Weight:

208.17 g/mol

Part 1: Executive Safety Directive (Critical)
⚠️ DANGER: ENERGETIC COMPOUND WARNING

Before proceeding, you must evaluate the explosive potential of this molecule.

C/N Ratio Analysis:

Formula: C₈H₈N₄O₃

Ratio Calculation:

Status: The ratio is < 3.0. According to standard safety protocols (e.g., Smith, P.A.S.), this

compound is considered energetic and potentially unstable.
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"Rule of Six" Analysis:

The molecule contains two energetic functional groups: a Nitro group (-NO₂) and an Azide

group (-N₃).

Requirement: 6 carbons per energetic group.

Actual: 8 carbons / 2 groups = 4 carbons/group.

Status:FAILS the Rule of Six.

Operational Mandates:

Scale Limit: Do not synthesize >1.0 gram in a single batch without specific blast-shielding

infrastructure.

Temperature: Never heat the isolated azide above 40°C.

Isolation: Avoid rotary evaporation to complete dryness if possible; store as a concentrated

solution in a stable solvent (e.g., DCM or Toluene) at -20°C.

Equipment: Use Teflon or plastic spatulas. Avoid metal spatulas (risk of friction ignition or

metal azide formation).

Part 2: Retrosynthetic Analysis
The most reliable synthetic pathway utilizes a radical halogenation of the commercially

available toluene derivative, followed by a nucleophilic substitution with sodium azide.
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Target Molecule
2-(Azidomethyl)-1-methoxy-4-nitrobenzene

Precursor Intermediate
2-(Bromomethyl)-1-methoxy-4-nitrobenzene

(2-Methoxy-5-nitrobenzyl bromide)

Nucleophilic Substitution
(NaN3, DMSO, RT)

Starting Material
2-Methyl-1-methoxy-4-nitrobenzene

(2-Methoxy-5-nitrotoluene)

Wohl-Ziegler Bromination
(NBS, AIBN, Reflux)

Click to download full resolution via product page

Figure 1: Retrosynthetic pathway utilizing the Wohl-Ziegler reaction and Azide displacement.

Part 3: Experimental Protocols
Step 1: Synthesis of 2-(Bromomethyl)-1-methoxy-4-
nitrobenzene
This step converts the methyl group into a reactive benzyl bromide using N-Bromosuccinimide

(NBS).

Reagents:

Starting Material: 2-Methyl-1-methoxy-4-nitrobenzene (1.0 eq)

Reagent: N-Bromosuccinimide (NBS) (1.05 eq)

Initiator: AIBN (Azobisisobutyronitrile) (0.05 eq) or Benzoyl Peroxide.

Solvent: Acetonitrile (MeCN) or Trifluorotoluene (PhCF₃). Note: CCl₄ was historically used

but is toxic and restricted.
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Protocol:

Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Connect

to an inert gas line (Nitrogen or Argon).

Dissolution: Dissolve 2-Methyl-1-methoxy-4-nitrobenzene (e.g., 5.0 mmol, ~0.84 g) in

anhydrous Acetonitrile (25 mL).

Addition: Add NBS (5.25 mmol, ~0.93 g) and AIBN (0.25 mmol, ~41 mg).

Reaction: Heat the mixture to reflux (approx. 80-82°C) with vigorous stirring.

Visual Cue: The reaction is often complete when the dense NBS solid floating at the

bottom is converted to less dense succinimide floating at the top.

Time: Typically 3–6 hours. Monitor by TLC (Hexane/EtOAc 8:2) for the disappearance of

the starting material.

Workup:

Cool the mixture to room temperature.

Filter off the precipitated succinimide byproduct.

Concentrate the filtrate under reduced pressure.[1][2]

Redissolve the residue in Ethyl Acetate (30 mL) and wash with water (2 x 15 mL) and

Brine (15 mL).

Dry over anhydrous Na₂SO₄, filter, and concentrate.[2]

Purification: Recrystallize from Ethanol/Hexane or purify via flash column chromatography

(Silica gel, Hexane/EtOAc gradient).

Expected Yield: 60–75%

Appearance: Pale yellow solid.[3]
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Step 2: Synthesis of 2-(Azidomethyl)-1-methoxy-4-
nitrobenzene
This step displaces the bromide with an azide group. Perform behind a blast shield.

Reagents:

Precursor: 2-(Bromomethyl)-1-methoxy-4-nitrobenzene (1.0 eq)

Reagent: Sodium Azide (NaN₃) (1.5 eq)

Solvent: DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).

Protocol:

Setup: Use a clean round-bottom flask shielded from direct light (wrap in aluminum foil).

Dissolution: Dissolve the bromide (e.g., 2.0 mmol, ~0.49 g) in DMSO (10 mL).

Note: DMSO is preferred over DMF for faster rates at room temperature, avoiding the

need for heat.

Addition: Add Sodium Azide (3.0 mmol, ~195 mg) in one portion.

Reaction: Stir at Room Temperature for 4–16 hours.

Monitoring: TLC should show complete conversion of the bromide (less polar) to the azide

(slightly more polar).

Workup (Critical for Safety):

Dilution: Pour the reaction mixture into ice-cold water (50 mL). The product may

precipitate.

Extraction: Extract with Diethyl Ether or Dichloromethane (3 x 20 mL). Ether is preferred

for easier evaporation at low heat.
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Washing: Wash the organic layer copiously with water (3 x 20 mL) to remove DMSO and

excess NaN₃. Wash once with Brine.

Drying: Dry over anhydrous MgSO₄.

Isolation: Filter and concentrate the solvent under reduced pressure at <30°C.

STOP POINT: Do not distill. Do not overheat. If a solid forms, dry it under high vacuum at

room temperature.

Expected Yield: >90%[4]

Appearance: Yellowish solid or oil.[1]

Part 4: Characterization & Data[1]
Technique Expected Signal / Value Structural Assignment

IR Spectroscopy ~2100–2140 cm⁻¹ (Strong)
Azide (-N₃) Stretching

(Diagnostic)

IR Spectroscopy ~1520 cm⁻¹, ~1340 cm⁻¹
Nitro (-NO₂) Stretching

(Asymmetric/Symmetric)

¹H NMR (CDCl₃) δ ~4.45 ppm (s, 2H) Benzylic -CH₂-N₃

¹H NMR (CDCl₃) δ ~3.95 ppm (s, 3H) Methoxy -OCH₃

¹H NMR (CDCl₃) δ ~6.9–8.2 ppm (m, 3H)
Aromatic Protons (1,2,4-

substitution pattern)

MS (ESI/EI) m/z 208 [M]+
Molecular Ion (Often weak due

to N₂ loss)

Part 5: References
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.researchgate.net/publication/225483697_Synthesis_of_heterocyclic_geminal_nitro_azides
https://eprints.nottingham.ac.uk/69823/1/Thesis%20-%20BLS%20%28corrected%29.pdf
https://www.google.com/url?sa=E&q=https%3A%2F%2Fonlinelibrary.wiley.com%2Fdoi%2F10.1002%2Fanie.200400657
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1462087?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Precursor (Bromide): Horton, H. R., & Koshland, D. E. "A Highly Reactive

Colored Reagent with Selectivity for the Tryptophan Residue in Proteins."[5] Journal of the

American Chemical Society, vol. 87, no. 5, 1965, pp. 1126–1132. (Describes 2-hydroxy-5-

nitrobenzyl bromide, analogous chemistry for methoxy variant). Link

Azidation Protocol (General): Scrafield, B. "Catalytic Reductions and Synthesis Applications

of Organic Azides." University of Nottingham Theses, 2013. (Detailed general procedure for

benzyl azides using DMSO/NaN3). Link

Bromomethylation Alternative: Patent US5496833A. "Azacyclic compounds." (Describes

synthesis of 2-methoxy-5-nitrobenzyl bromide from 4-nitroanisole). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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